4-(3-{[Sec-butyl(methyl)amino]methyl}phenyl)-piperidin-4-OL

• IUPAC Name: 4-[3-[[butan-2-yl(methyl)amino]methyl]phenyl]piperidin-4-ol
• InChI: InChI=1S/C17H28N2O/c1-4-14(2)19(3)13-15-6-5-7-16(12-15)17(20)8-10-18-11-9-17/h5-7,12,14,18,20H,4,8-11,13H2,1-3H3
• InChI Key: VLOFATMPYBXDQB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(C)CC1=CC(=CC=C1)C2(CCNCC2)O
• Molecular Formula: C17H28N2O
• DSSTOX Substance ID: DTXSID101173350
• Molecular Weight: 276.4 g/mol
• CAS RN: 1119451-18-1

Description

The compound “4-(3-{[Sec-butyl(methyl)amino]methyl}phenyl)-piperidin-4-OL” is a product used for proteomics research. It has a molecular formula of C17H28N2O and a molecular weight of 276.42.

Scientific Research Applications

• Aromatase Inhibitors and Breast Cancer Treatment : 3-alkyl-substituted 3-(4-aminophenyl)piperidine-2,6-diones, which include structures related to 4-(3-{[Sec-butyl(methyl)amino]methyl}phenyl)-piperidin-4-OL, have been synthesized and evaluated for their ability to inhibit estrogen biosynthesis. They have shown potential in the treatment of hormone-dependent breast cancer, demonstrating stronger inhibition of human placental aromatase and bovine adrenal desmolase compared to aminoglutethimide, a drug used in breast cancer treatment (Hartmann & Batzl, 1986).

• Local Anesthetic Action : Studies have explored the local anesthetic properties of 4-phenylpiperidine derivatives, including those with tertiary carbon atoms at the 4-position of the piperidine ring, a structure akin to this compound. These compounds have demonstrated strong infiltration anesthetic and anti-inflammatory actions (Igarashi, Sato, Hamada, & Kawasaki, 1983).

• Antibacterial and Antioxidant Properties : Research on 1-(4-substituted-phenyl)-1-alkyl(aryl)-2-phenyl-3-piperidinopropan-1-ols, structurally similar to the compound , has shown that some derivatives exhibit moderate antibacterial activity and high antioxidant activity (Гаспарян, Вардеванян, Егиазарян, Малакян, Баджинян, Авакимян, Паносян, & Геворгян, 2011).

• Anti-Angiogenic and DNA Cleavage Activities : Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, with structural similarities to the compound , have been synthesized and shown to possess significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents (Kambappa, Chandrashekara, Rekha, Shivaramu, & Palle, 2017).